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Compound of Interest

Compound Name: Butanal, 3,4-dihydroxy-

Cat. No.: B15477316

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe work environment and
regulatory compliance. This guide provides essential safety and logistical information for the
disposal of Butanal, 3,4-dihydroxy- (CAS No. 81893-52-9).

Disclaimer: A specific Safety Data Sheet (SDS) with comprehensive disposal information for
Butanal, 3,4-dihydroxy- is not readily available. Therefore, the following procedures are based
on general best practices for the disposal of organic laboratory chemicals and data from
structurally related compounds. Always consult with your institution's Environmental Health and
Safety (EHS) department for specific guidance.

Physical and Chemical Properties

A summary of the known physical and chemical properties of (S)-Butanal, 3,4-dihydroxy- is
provided below. The absence of complete data underscores the need for cautious handling.
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Property Value Source
CAS Number 81893-52-9 [11[2][3]
Molecular Formula C4H803 [2][3]
Molecular Weight 104.10 g/mol [2][3]
Boiling Point Not Available [1]
Melting Point Not Available [1]
Flash Point Not Available [1]
Solubility Not Available [1]
Hazard Codes Not Available [1]

Hazard Assessment

While specific hazard data for Butanal, 3,4-dihydroxy- is limited, a structurally related
compound, 3,4-Dihydroxybenzaldehyde, is known to cause skin irritation, serious eye irritation,
and may cause respiratory irritation[4]. Therefore, it is prudent to handle Butanal, 3,4-
dihydroxy- as a potentially hazardous substance.

Potential Hazards:
e May cause skin and eye irritation.
o May cause respiratory tract irritation.

o Flammability is unknown, but as an organic compound, it should be treated as potentially
flammable.

Personal Protective Equipment (PPE)

When handling Butanal, 3,4-dihydroxy-, appropriate personal protective equipment must be
worn to minimize exposure.

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).
o Skin and Body Protection: A laboratory coat and closed-toe shoes are mandatory.

Disposal Procedures

Disposal of Butanal, 3,4-dihydroxy- must be conducted in accordance with federal, state, and
local regulations. Organic chemicals should never be disposed of down the drain[5].

Step-by-Step Disposal Protocol:
e Waste Collection:

o Collect waste Butanal, 3,4-dihydroxy- and any contaminated materials (e.g., pipette tips,
gloves) in a dedicated, properly labeled hazardous waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene)
and have a secure screw-top cap.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Butanal, 3,4-dihydroxy-".

o Include the approximate concentration and volume of the waste.
o Indicate the date of waste accumulation.

o Storage:

o

Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

o

Ensure the storage area is away from heat, sparks, and open flames|[5].

[¢]

Secondary containment (e.g., a larger, chemically resistant bin) is recommended to
prevent spills.
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» Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Do not allow the waste to accumulate beyond the limits specified by your institution's
policies.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Butanal, 3,4-
dihydroxy-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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